Cas no 1546459-55-5 (2-(chlorosulfonyl)-5-methoxybenzoic acid)

• Product Name: 2-(chlorosulfonyl)-5-methoxybenzoic acid
• CAS No: 1546459-55-5
• MF: C₈H₇ClO₅S
• MW: 250.656180620193
• CID: 5219745
• Update Time: 2025-10-10

2-(chlorosulfonyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-5-methoxy-
• 2-(chlorosulfonyl)-5-methoxybenzoic acid

• Inchi： 1S/C8H7ClO5S/c1-14-5-2-3-7(15(9,12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： ZPJKZQCGVXKKQJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=CC=C1S(Cl)(=O)=O

Additional information on 2-(chlorosulfonyl)-5-methoxybenzoic acid

Recent Advances in the Application of 2-(Chlorosulfonyl)-5-methoxybenzoic Acid (CAS: 1546459-55-5) in Chemical Biology and Pharmaceutical Research

2-(Chlorosulfonyl)-5-methoxybenzoic acid (CAS: 1546459-55-5) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative exhibits unique reactivity patterns due to the presence of both electrophilic (chlorosulfonyl) and nucleophilic (carboxylic acid) functional groups, making it particularly valuable for the synthesis of complex bioactive molecules. Recent studies have demonstrated its utility in developing novel enzyme inhibitors, targeted drug conjugates, and as a key building block in medicinal chemistry campaigns.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in developing covalent inhibitors for SARS-CoV-2 main protease. Researchers utilized 1546459-55-5 as a critical intermediate to introduce a reactive warhead capable of forming a covalent bond with the catalytic cysteine residue. The resulting inhibitors showed nanomolar potency and excellent selectivity profiles, demonstrating the compound's value in antiviral drug discovery.

In cancer research, 2-(chlorosulfonyl)-5-methoxybenzoic acid has been employed as a linker molecule for antibody-drug conjugates (ADCs). Its unique chemical properties allow for stable conjugation to monoclonal antibodies while maintaining the potency of cytotoxic payloads. A recent Nature Biotechnology publication described its use in developing next-generation ADCs with improved pharmacokinetic properties and reduced off-target effects.

The compound has also found applications in chemical biology probes. Its ability to selectively modify cysteine residues in proteins has been exploited to develop activity-based protein profiling (ABPP) reagents. These tools have provided new insights into enzyme function and drug-target interactions in complex biological systems.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 1546459-55-5. New protocols have been developed to improve its stability and solubility, addressing previous challenges in large-scale applications. These methodological improvements have significantly expanded its utility in pharmaceutical manufacturing processes.

Looking forward, researchers anticipate expanded applications of 2-(chlorosulfonyl)-5-methoxybenzoic acid in targeted drug delivery systems and covalent drug discovery. Its unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in drug development, particularly in the areas of protein-protein interaction inhibitors and tissue-specific therapeutics.